Cas no 848652-17-5 ([1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-)
848652-17-5 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-
CAS No:848652-17-5
MF:C13H8F2O
MW:218.198830604553
CID:716565
Update Time:2024-01-31
[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-
- 3-(2,3-DIFLUOROPHENYL)BENZALDEHYDE
- [1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro
- [1,1'-Biphenyl]-3-carboxaldehyde, 2',3'-difluoro-
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- Inchi: 1S/C13H8F2O/c14-12-6-2-5-11(13(12)15)10-4-1-3-9(7-10)8-16/h1-8H
- InChI Key: BINUQEOWJQKEDT-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(F)=C2F)=CC=CC(C=O)=C1
Computed Properties
- Exact Mass: 218.05400
- Monoisotopic Mass: 218.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- PSA: 17.07000
- LogP: 3.44430
[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
848652-17-5 ([1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-) Related Products
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